Cas no 38263-56-8 (exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid)

Technical Introduction: Exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is a bicyclic carboxylic acid featuring a rigid oxabicyclic scaffold, which imparts unique steric and electronic properties. The exo-configuration of the carboxyl group enhances its reactivity and selectivity in synthetic applications, particularly in the construction of complex molecular architectures. This compound serves as a valuable intermediate in organic synthesis, enabling the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its strained ring system facilitates ring-opening reactions and functionalization, offering versatility in derivatization. The oxabicyclic core also contributes to improved stability and solubility in certain reaction media, making it a practical choice for targeted synthetic routes.

exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid structure

38263-56-8 structure

Product Name:exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

CAS No:38263-56-8

MF:C₇H₁₀O₃

MW:142.152502536774

MDL:MFCD19230002

CID:315257

PubChem ID:170021

Update Time:2025-06-07

exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid, (1R,2S,4S)-rel-
- 7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid, endo-
- endo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid
- exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
- rel-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid
- (1R,2S,4S)-rel-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
- (1R,2S,4S)-7-OXABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
- CS-0434505
- 38263-56-8
- SCHEMBL4738727
- MFCD01710824
- E74055
- 1034079-37-2
- AKOS006381358
- rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
- A913068
- 38263-55-7
- (1r,2s,4s)-7-oxabicyclo[2.2.1]heptan-2-exo-carboxylic acid
- AS-70596
- rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylicacid
- MDL： MFCD19230002
- Inchi： 1S/C7H10O3/c8-7(9)5-3-4-1-2-6(5)10-4/h4-6H,1-3H2,(H,8,9)/t4-,5-,6+/m0/s1
- InChI Key： UYLYISCHTFVYHN-HCWXCVPCSA-N
- SMILES： O1[C@H]2CC[C@@H]1[C@@H](C(=O)O)C2

Computed Properties

Exact Mass: 142.063
Monoisotopic Mass: 142.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Security Information

Storage Condition：(BD648134)

exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZX1531-1 G	exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	38263-56-8	97%	1g	¥ 1,999.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZX1531-5 G	exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	38263-56-8	97%	5g	¥ 6,712.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZX1531-10 G	exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	38263-56-8	97%	10g	¥ 11,187.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZX1531-25 G	exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	38263-56-8	97%	25g	¥ 22,374.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZX1531-50 G	exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	38263-56-8	97%	50g	¥ 35,811.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZX1531-100 G	exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	38263-56-8	97%	100g	¥ 61,149.00	2021-05-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13530-5g	7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	38263-56-8	95%	5g	$1850	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZX1531-1G	exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	38263-56-8	97%	1g	￥ 1,999.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZX1531-5G	exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	38263-56-8	97%	5g	￥ 6,712.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZX1531-10G	exo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	38263-56-8	97%	10g	￥ 11,187.00	2023-04-13